Cas no 873464-05-2 (1,2,3-Triazine, monohydrate)

• Product name: 1,2,3-Triazine, monohydrate
• CAS No: 873464-05-2
• MF: C₃H₃N₃^.H₂O
• MW: 99.0913
• CID: 1879584
• PubChem ID: 69879782

1,2,3-Triazine, monohydrate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triazine, monohydrate
• triazine,hydrate
• 873464-05-2
• DTXCID90692211
• DTXSID60741467
• water triazine
• 1,2,3-Triazine--water (1/1)

• Inchi： InChI=1S/C3H3N3.H2O/c1-2-4-6-5-3-1;/h1-3H;1H2
• InChI Key： IPPZMUSITOSBKH-UHFFFAOYSA-N
• SMILES： C1=CN=NN=C1.O

Computed Properties

• Exact Mass: 99.043261792Da
• Monoisotopic Mass: 99.043261792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų